Cas no 20908-72-9 (Ferrous sulfate tetrahydrate)

• Product Name: Ferrous sulfate tetrahydrate
• CAS No: 20908-72-9
• MF: FeH₈O₈S
• MW: 223.968721389771
• CID: 51687
• PubChem ID: 182426
• Update Time: 2025-04-18

Ferrous sulfate tetrahydrate Chemical and Physical Properties

Names and Identifiers

• Ferrous sulfate tetrahydrate
• Iron(2+) sulfate hydrate (1:1:4)
• Sulfuric acid, iron(2+) salt (1:1), tetrahydrate
• iron(2+);sulfate;tetrahydrate
• DTXSID70214738
• 64476-46-6
• 20908-72-9
• Iron(II) sulfate 4-hydrate
• Rozenite (Fe(SO4).4H2O)
• Rozenite
• ferrous sulphate tetrahydrate

• Inchi： 1S/Fe.H2O4S.4H2O/c;1-5(2,3)4;;;;/h;(H2,1,2,3,4);4*1H2/q+2;;;;;/p-2
• InChI Key： UQKCYIJPXBSQGJ-UHFFFAOYSA-L
• SMILES： [Fe+2].S(=O)(=O)([O-])[O-].O.O.O.O

Computed Properties

• Exact Mass: 223.92893
• Monoisotopic Mass: 223.92893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6

Experimental Properties

• Boiling Point: 330 °C at 760 mmHg
• PSA: 125.56000
• LogP: -0.51690